Cas no 2228290-79-5 (3-hydroxy-3-2-nitro-4-(trifluoromethyl)phenylpropanenitrile)

• Product Name: 3-hydroxy-3-2-nitro-4-(trifluoromethyl)phenylpropanenitrile
• CAS No: 2228290-79-5
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 6282435
• PubChem ID: 165782705
• Update Time: 2025-07-19

3-hydroxy-3-2-nitro-4-(trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-2-nitro-4-(trifluoromethyl)phenylpropanenitrile
• EN300-1954955
• 2228290-79-5
• 3-hydroxy-3-[2-nitro-4-(trifluoromethyl)phenyl]propanenitrile

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)6-1-2-7(9(16)3-4-14)8(5-6)15(17)18/h1-2,5,9,16H,3H2
• InChI Key： SWAJZHOLQBXWNT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C(CC#N)O)(F)F

Computed Properties

• Exact Mass: 260.04087658g/mol
• Monoisotopic Mass: 260.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-hydroxy-3-2-nitro-4-(trifluoromethyl)phenylpropanenitrile

Exploring 3-hydroxy-3-[2-nitro-4-(trifluoromethyl)phenyl]propanenitrile (CAS No. 2228290-79-5): Properties, Applications, and Innovations

The chemical compound 3-hydroxy-3-[2-nitro-4-(trifluoromethyl)phenyl]propanenitrile (CAS No. 2228290-79-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This nitro-aromatic derivative, characterized by its trifluoromethyl and hydroxyl functional groups, offers a versatile platform for synthetic modifications and biological activity studies. Researchers and industry professionals are increasingly exploring its role in drug discovery and crop protection, aligning with global trends toward sustainable and efficient chemical solutions.

One of the key reasons for the growing interest in 3-hydroxy-3-[2-nitro-4-(trifluoromethyl)phenyl]propanenitrile is its potential as an intermediate in the synthesis of bioactive molecules. The presence of the nitro group and trifluoromethyl moiety enhances its reactivity, making it valuable for constructing complex heterocyclic compounds. Recent studies highlight its utility in developing antimicrobial agents and enzyme inhibitors, addressing pressing challenges such as antibiotic resistance and metabolic disorders. These applications resonate with current healthcare trends and the demand for novel therapeutic candidates.

From an industrial perspective, the compound's stability and compatibility with various reaction conditions make it a preferred choice for process optimization and scale-up production. Innovations in green chemistry have further propelled its adoption, as manufacturers seek eco-friendly alternatives to traditional reagents. The trifluoromethyl group, in particular, is prized for its ability to improve the lipophilicity and bioavailability of derived products, a feature highly sought after in pharmaceutical formulations and agrochemicals.

Another area of exploration for CAS No. 2228290-79-5 is its role in material science. The compound's aromatic backbone and functional groups enable its incorporation into polymers and coatings, enhancing properties such as thermal stability and chemical resistance. This aligns with the rising demand for advanced materials in electronics, automotive, and aerospace industries, where performance and durability are critical. Researchers are also investigating its potential in sensor technologies, leveraging its nitro-aromatic structure for selective detection of environmental pollutants.

As the scientific community continues to uncover the potential of 3-hydroxy-3-[2-nitro-4-(trifluoromethyl)phenyl]propanenitrile, questions about its synthetic pathways, safety profiles, and commercial availability frequently arise. Addressing these queries is essential for fostering collaboration between academia and industry. For instance, optimizing cost-effective synthesis methods remains a priority, especially for small-scale researchers and startups. Additionally, transparent data on its physicochemical properties and handling guidelines ensures safe and efficient utilization across applications.

In conclusion, 3-hydroxy-3-[2-nitro-4-(trifluoromethyl)phenyl]propanenitrile (CAS No. 2228290-79-5) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to advanced materials—reflect the compound's adaptability to diverse scientific and industrial needs. By staying attuned to emerging trends such as sustainability and precision medicine, stakeholders can unlock new opportunities for this promising molecule, driving progress in both research and commercialization.